Triplet Energy Control in DNA Photosensitization
The dimethoxy-substituted thioxanthone, specifically 1,2-dimethoxy-9H-thioxanthen-9-one, exhibits a triplet energy (ET) of 288 kJ mol⁻¹, which is 23 kJ mol⁻¹ higher than unsubstituted thioxanthone (265 kJ mol⁻¹) and 22 kJ mol⁻¹ lower than xanthone (310 kJ mol⁻¹) [1]. This intermediate value is critical because it enables efficient triplet-triplet energy transfer to thymine in DNA (ET = 267 kJ mol⁻¹) while avoiding the excessive energy of xanthone that leads to undesired side reactions. In contrast, a chloro- and methoxy-modified analog possesses a lower ET of only 273 kJ mol⁻¹, resulting in markedly reduced cyclobutane pyrimidine dimer (CPD) formation due to the small energy difference relative to the thymine threshold [1].
| Evidence Dimension | Triplet Energy (ET) |
|---|---|
| Target Compound Data | 288 kJ mol⁻¹ |
| Comparator Or Baseline | Xanthone: 310 kJ mol⁻¹; Unsubstituted thioxanthone: 265 kJ mol⁻¹; Chloro-methoxy analog: 273 kJ mol⁻¹ |
| Quantified Difference | +23 kJ mol⁻¹ vs. thioxanthone; -22 kJ mol⁻¹ vs. xanthone; +15 kJ mol⁻¹ vs. chloro-methoxy analog |
| Conditions | Measured in organic solvent; DNA photosensitization experiments using C-nucleoside architectures. |
Why This Matters
This specific ET value makes the compound the optimal choice for mechanistic studies requiring precise triplet energy control in DNA, where both insufficient and excessive energy transfer compromise experimental outcomes.
- [1] Häcker S, et al. Triplet-sensitized cyclobutane pyrimidine dimer damage and crosslinks in DNA: filling the triplet energy gap between xanthone and thioxanthone. Org Biomol Chem. 2025;23(24):5826-5832. View Source
